Cas no 868965-00-8 (2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-nitrophenyl)acetamide)
868965-00-8 structure
Product Name:2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-nitrophenyl)acetamide
CAS No:868965-00-8
MF:C14H16N4O5
MW:320.300642967224
CID:6387192
PubChem ID:7190200
Update Time:2023-12-26
2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-nitrophenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-nitrophenyl)acetamide
- SR-01000016217-1
- F1827-0046
- AKOS024612392
- 868965-00-8
- SR-01000016217
- 1-Piperazineacetamide, 4-ethyl-N-(4-nitrophenyl)-2,3-dioxo-
-
- Inchi: 1S/C14H16N4O5/c1-2-16-7-8-17(14(21)13(16)20)9-12(19)15-10-3-5-11(6-4-10)18(22)23/h3-6H,2,7-9H2,1H3,(H,15,19)
- InChI Key: KZRHHVQFWQCPRT-UHFFFAOYSA-N
- SMILES: N1(CC(NC2=CC=C([N+]([O-])=O)C=C2)=O)CCN(CC)C(=O)C1=O
Computed Properties
- Exact Mass: 320.11206962g/mol
- Monoisotopic Mass: 320.11206962g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 496
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 116Ų
Experimental Properties
- Density: 1.395±0.06 g/cm3(Predicted)
- pka: 12.05±0.70(Predicted)
2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-nitrophenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1827-0046-2μmol |
2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-nitrophenyl)acetamide |
868965-00-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1827-0046-5μmol |
2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-nitrophenyl)acetamide |
868965-00-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1827-0046-10μmol |
2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-nitrophenyl)acetamide |
868965-00-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1827-0046-20μmol |
2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-nitrophenyl)acetamide |
868965-00-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1827-0046-1mg |
2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-nitrophenyl)acetamide |
868965-00-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1827-0046-2mg |
2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-nitrophenyl)acetamide |
868965-00-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1827-0046-3mg |
2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-nitrophenyl)acetamide |
868965-00-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1827-0046-4mg |
2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-nitrophenyl)acetamide |
868965-00-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1827-0046-5mg |
2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-nitrophenyl)acetamide |
868965-00-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1827-0046-10mg |
2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-nitrophenyl)acetamide |
868965-00-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-nitrophenyl)acetamide Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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